Cas no 6963-54-8 (1,3-Benzenediol,1,3-dipropanoate)

• Product Name: 1,3-Benzenediol,1,3-dipropanoate
• CAS No: 6963-54-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 511667
• PubChem ID: 243673
• Update Time: 2025-04-19

1,3-Benzenediol,1,3-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,1,3-dipropanoate
• (3-propanoyloxyphenyl) propanoate
• 1,3-Biphosphoglyceric acid
• 1,3-bis-piperid
• 1,3-Bis-piperidinomethyl-imidazolidin-2-thion
• 1,3-bis-piperidinomethyl-imidazolidine-2-thione
• 1,3-bis-propionyloxy-benzene
• 1,3-Bis-propionyloxy-benzol
• 1,3-diphosphoglycerate
• 1,3-Diphosphoglycerinsaeure
• 3-Phosphoglyceroyl phosphate
• glycerate 1,3-biphosphate
• glyceric acid 1,3-biphosphate
• Glyceric acid-1,3-diphosphate
• m-Phenylen-dipropionat
• P-glyceroyl-P
• Resorcindipropionat
• resorcinol dipropanoate
• 1,3-Phenylene dipropanoate
• 6963-54-8
• DTXSID60989741
• NSC-53795
• (3-propanoyloxyphenyl)propanoate
• resorcinol dipropionate
• SCHEMBL10782553
• NSC53795

• Inchi： 1S/C12H14O4/c1-3-11(13)15-9-6-5-7-10(8-9)16-12(14)4-2/h5-8H,3-4H2,1-2H3
• InChI Key： UKDWCDFYKUAITL-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC=C(C=1)OC(CC)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 310.6°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.5
• PSA: 52.60000
• LogP: 2.31740